Cas no 1251615-96-9 (N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide)

• Product Name: N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide
• CAS No: 1251615-96-9
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 6277682
• PubChem ID: 49670962
• Update Time: 2025-07-09

N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide
• 1251615-96-9
• N-{[1-(hydroxymethyl)cyclopropyl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide
• AKOS024528551
• N1-((1-(hydroxymethyl)cyclopropyl)methyl)-N2-(4-isopropylphenyl)oxalamide
• F5964-0262
• N-[[1-(hydroxymethyl)cyclopropyl]methyl]-N'-(4-propan-2-ylphenyl)oxamide
• VU0529036-1

• Inchi： 1S/C16H22N2O3/c1-11(2)12-3-5-13(6-4-12)18-15(21)14(20)17-9-16(10-19)7-8-16/h3-6,11,19H,7-10H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： LBVGEMILWKDKIG-UHFFFAOYSA-N
• SMILES： OCC1(CNC(C(NC2C=CC(=CC=2)C(C)C)=O)=O)CC1

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide

N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide (CAS No. 1251615-96-9): A Comprehensive Overview

N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide (CAS No. 1251615-96-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique chemical structure and a range of potential biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide is C₁₇H₂₇NO₃, and its molecular weight is approximately 293.40 g/mol. The compound features a cyclopropyl ring, a hydroxymethyl group, and an isopropyl-substituted phenyl group, which contribute to its distinct chemical properties and biological activities.

Recent studies have highlighted the potential of N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide has shown potential in neurodegenerative disease research. Studies have indicated that it can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, which are key factors in diseases such as Alzheimer's and Parkinson's. These findings suggest that the compound may have neuroprotective effects and could be developed into a novel therapeutic agent for these debilitating conditions.

In addition to its anti-inflammatory and neuroprotective properties, N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide has also been investigated for its potential as an antiviral agent. Preliminary studies have shown that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). This broad-spectrum antiviral activity makes it an attractive target for further development in antiviral drug discovery.

The pharmacokinetic properties of N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that the compound could be formulated into various dosage forms, including tablets and capsules, making it suitable for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-{1-(hydroxymethyl)cyclopropylmethyl}-N'-4-(propan-2-yl)phenylethanediamide (CAS No. 1251615-96-9) is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, neuroprotective, and antiviral properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.